2-Methyl-3-phenylpropanoic acid
2-Methyl-3-phenylpropanoic acid
2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
1009-67-2
VCID:
VC0086812
InChI:
InChI=1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
SMILES:
CC(CC1=CC=CC=C1)C(=O)O
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
2-Methyl-3-phenylpropanoic acid
CAS No.: 1009-67-2
Main Products
VCID: VC0086812
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 1009-67-2 |
|---|---|
| Product Name | 2-Methyl-3-phenylpropanoic acid |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2-methyl-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12) |
| Standard InChIKey | MCIIDRLDHRQKPH-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CC(CC1=CC=CC=C1)C(=O)O |
| Description | 2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. |
| Synonyms | alpha-methylhydrocinnamate alpha-methylhydrocinnamic acid |
| PubChem Compound | 99862 |
| Last Modified | Nov 11 2021 |
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